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Compound of Interest

Compound Name: Ethyl 2-(cyclopropylamino)acetate

Cat. No.: B1289303 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, step-by-step procedures for the safe disposal of Ethyl 2-
(cyclopropylamino)acetate, ensuring the protection of both laboratory personnel and the

environment.

It is imperative to obtain and consult the Safety Data Sheet (SDS) provided by the supplier for

specific hazard information and disposal recommendations for Ethyl 2-
(cyclopropylamino)acetate. While a specific, detailed SDS was not publicly available through

general searches, the following procedures are based on established best practices for

laboratory chemical waste management and should be followed in conjunction with your

institution's specific Environmental Health and Safety (EHS) protocols.

Immediate Safety and Logistical Information
The disposal of Ethyl 2-(cyclopropylamino)acetate, as with most chemical waste, is

regulated by agencies such as the Environmental Protection Agency (EPA) through the

Resource Conservation and Recovery Act (RCRA).[1][2] Therefore, it must not be disposed of

in regular trash or poured down the sewer system.[1][3] All chemical waste should be managed

through your institution's EHS hazardous waste program.[1][3]
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While comprehensive hazard data was not available, the following physical properties for Ethyl
2-(cyclopropylamino)acetate (CAS No. 71922-62-8) have been identified:

Property Value

CAS Number 71922-62-8

Flash Point 73.4 ± 22.6 °C

Vapor Pressure 0.4 ± 0.4 mmHg at 25°C

Data sourced from publicly available chemical databases.

The flash point suggests that Ethyl 2-(cyclopropylamino)acetate is a combustible liquid and

should be handled accordingly, away from ignition sources.

Step-by-Step Disposal Protocol
The following is a detailed methodology for the proper disposal of Ethyl 2-
(cyclopropylamino)acetate:

Waste Identification and Classification:

Treat all unused or unwanted Ethyl 2-(cyclopropylamino)acetate as hazardous chemical

waste.[3][4]

Consult the manufacturer's SDS to identify any specific hazards (e.g., toxicity, corrosivity,

reactivity).

Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Waste Collection and Container Selection:

Collect waste Ethyl 2-(cyclopropylamino)acetate in a designated, compatible waste

container. Plastic containers are often preferred over glass to minimize the risk of
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breakage.[1]

Ensure the container is in good condition, with no leaks or cracks, and has a secure, tight-

fitting lid.[4]

Do not mix Ethyl 2-(cyclopropylamino)acetate with other incompatible waste streams.

Always segregate waste based on chemical compatibility to prevent dangerous reactions.

Labeling the Waste Container:

As soon as the first drop of waste is added, label the container with a hazardous waste tag

provided by your institution's EHS department.[1][3]

The label must include the following information:

The full, unabbreviated chemical name: "Ethyl 2-(cyclopropylamino)acetate".

The words "Hazardous Waste".[1]

The date of waste generation.[1]

The specific hazards associated with the chemical (as identified in the SDS).

The name and contact information of the principal investigator or laboratory supervisor.

[1]

The location (building and room number) where the waste was generated.[1]

Storage of Chemical Waste:

Store the labeled waste container in a designated satellite accumulation area (SAA) within

the laboratory.

The SAA should be under the direct control of laboratory personnel and away from general

traffic areas.

Ensure secondary containment is used to capture any potential leaks or spills.[3]

Keep the waste container closed at all times, except when adding waste.[4]
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Arranging for Disposal:

Once the waste container is full or is no longer being added to, contact your institution's

EHS department to arrange for a hazardous waste pickup.[3]

Complete any required waste disposal forms accurately and completely.[1]

Do not transport hazardous waste outside of your laboratory; this should be done by

trained EHS personnel.[3]

Disposal of Empty Containers:

An empty container that has held Ethyl 2-(cyclopropylamino)acetate must be triple-

rinsed with a suitable solvent.[3][4]

The rinsate from this process must be collected and disposed of as hazardous waste.[3][4]

After triple-rinsing, the original label on the container should be defaced or removed, and

the container can then typically be disposed of in the regular trash.[3]

Disposal Decision Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

Ethyl 2-(cyclopropylamino)acetate.
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Caption: Disposal workflow for Ethyl 2-(cyclopropylamino)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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